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Compound of Interest

Compound Name: Cyclohexyl acrylate

Cat. No.: B1360113

Cyclohexyl acrylate is a combustible liquid that can cause skin, eye, and respiratory irritation,
and is toxic to aquatic life with long-lasting effects.[1][2] Adherence to strict safety protocols is
paramount for laboratory personnel. This guide provides essential, immediate safety and
logistical information, including operational and disposal plans, to ensure the safe handling of
cyclohexyl acrylate in a research environment.

Essential Safety Information at a Glance

For quick reference, the following table summarizes the key safety information for cyclohexyl
acrylate.
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Hazard . .

o GHS Pictograms Signal Word Hazard Statements
Classification
Skin Irritation
(Category 2)[1][2], H227: Combustible
Eye Irritation liquid[1], H315:
(Category 2)[2], Causes skin
Specific target organ irritation[1][2], H319:
toxicity — single Causes serious eye
exposure (Category 3, 2[&, &4 Warning[2] irritation[1][2], H335:

Respiratory system)
[2], Hazardous to the
aguatic environment,
long-term (Chronic) -
Category Chronic 2[1],
Combustible liquid[1]

May cause respiratory
irritation[1][2], H411.:
Toxic to aquatic life
with long lasting
effects[1][2]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling cyclohexyl acrylate

to minimize exposure and ensure personal safety.
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Equipment

Specifications

Rationale

Hand Protection

Chemical impermeable gloves
(e.g., Nitrile gloves).[3]

To prevent skin contact and

irritation.[1]

Eye and Face Protection

Chemical safety glasses or
goggles. A face shield should
be worn if there is a splash
hazard.[3]

To protect eyes from splashes
and vapors that can cause

serious irritation.[1][2]

Skin and Body Protection

A lab coat or chemical-
resistant apron worn over
personal clothing. Flame-
resistant clothing is

recommended.[3]

To protect against skin contact
and contamination of personal

clothing.

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

[1][2] If ventilation is
inadequate, a NIOSH-
approved respirator for organic

vapors should be used.

To prevent inhalation of vapors
which may cause respiratory
irritation.[1][2]

Operational Plan: From Receipt to Disposal

This section provides a step-by-step guide for the safe handling of cyclohexyl acrylate

throughout its lifecycle in the laboratory.

1. Receiving and Storage:

e Upon receipt, inspect the container for any damage or leaks.

o Store the container in a tightly closed, properly labeled container.[1][2]

e The storage area should be a dry, cool, and well-ventilated place, away from heat, sparks,

open flames, and other ignition sources.[1][2]

o Store separately from incompatible materials such as oxidizing agents, acids, and bases.[3]
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e The storage area should be locked up to restrict access.[2]
2. Handling and Use:

» All handling of cyclohexyl acrylate should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[1][2]

e Ensure an eyewash station and safety shower are readily accessible.[3]
e Ground all equipment to prevent static discharge.[3]

e Avoid contact with skin, eyes, and clothing.[2]

e Do not breathe vapors or mist.[1]

e Wash hands thoroughly after handling.[1][2]

3. Spill Management:

In the event of a spill, follow these procedures immediately:

Evacuate non-essential personnel from the spill area.
o Ventilate the area and remove all sources of ignition.[1]

» Contain the spill using an inert absorbent material such as sand, earth, or vermiculite.[4] Do
not use combustible materials.

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[1]

o Clean the spill area with soap and plenty of water.[1]
o Contaminated clothing should be removed immediately and washed before reuse.[1]
4. Disposal Plan:

» All waste containing cyclohexyl acrylate must be treated as hazardous waste.
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» Dispose of the waste in a suitable and closed container, properly labeled.[1]

o Disposal must be in accordance with all applicable federal, state, and local regulations.[1][4]
Entrust disposal to a licensed waste disposal company.[2][4]

e Do not allow the chemical to enter drains or the environment.[1]

o Empty containers should be triple-rinsed (or equivalent) and offered for recycling or
reconditioning, or punctured to prevent reuse before disposal in a sanitary landfill.[1]

Emergency Procedures Workflow

The following diagram illustrates the logical flow of actions to be taken in case of an emergency
involving cyclohexyl acrylate.
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Cyclohexyl Acrylate Emergency Response
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Caption: Workflow for handling spills, personal exposure, and fire emergencies involving
cyclohexyl acrylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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